2-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indane-1,3-dione

• IUPAC Name: 2-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C24H17NO6/c1-30-22-13-16(12-20-23(26)18-4-2-3-5-19(18)24(20)27)8-11-21(22)31-14-15-6-9-17(10-7-15)25(28)29/h2-13H,14H2,1H3
• InChI Key: JCGLGZOCFBILPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)C3=CC=CC=C3C2=O)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H17NO6
• Molecular Weight: 415.4 g/mol
• CAS No.: 431978-82-4

Description

The compound “2-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indane-1,3-dione” is a chemical substance with the molecular formula C24H17NO6. It is a complex organic compound that can be used for various scientific research purposes.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, melting point, boiling point, solubility, and reactivity. For “this compound”, it has a molecular weight of 415.39.

Scientific Research Applications

Synthesis and Chemical Properties Studies have explored the synthesis routes and chemical properties of compounds structurally related to the specified chemical, focusing on their potential applications in material science and organic synthesis. For example, research on pyrophtalones has investigated the synthesis and anti-inflammatory activity of indanediones substituted on the benzene ring, which are structurally similar to the specified compound, showing that certain derivatives manifest marked anti-inflammatory activity (Leblois et al., 1987).

Chemosensors A study on substituted aryl hydrazones of β-diketones, similar in structure to the specified compound, has demonstrated their application as chemosensors for biologically and environmentally significant ions, such as Co2+, with reversible “on–off” sensing capabilities (Subhasri & Anbuselvan, 2014).

Optical Properties Research into the tuning of optical properties and enhancing solid-state emission of poly(thiophene)s through molecular control has revealed that substituents like nitro groups can significantly affect fluorescence, providing insights into designing materials with specific optical characteristics (Li, Vamvounis, & Holdcroft, 2002).

Electrocatalytic Studies A study on heteroleptic Ni(ii) complexes with functionalities similar to the specified compound has explored their synthesis, characterization, and electrocatalytic properties for oxygen evolution reaction (OER), highlighting the potential of such compounds in electrochemical applications (Anamika et al., 2020).

Nonlinear Optical Properties Investigations into the nonlinear optical properties of hydrazones structurally related to the specified compound have identified potential applications in optical device technologies, such as optical limiters and switches, due to their effective third-order nonlinear optical properties (Naseema et al., 2010).